Cas no 877163-81-0 (2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide)

• Product Name: 2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide
• CAS No: 877163-81-0
• MF: C₂₃H₂₃N₅O₃S
• MW: 449.525423288345
• CID: 5924599
• PubChem ID: 16282677
• Update Time: 2025-10-29

2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26603291
• 2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide
• 877163-81-0
• HMS1773O05

• Inchi： 1S/C23H23N5O3S/c29-22(27-14-16-28(17-15-27)23-24-12-4-13-25-23)20-7-9-21(10-8-20)26-32(30,31)18-11-19-5-2-1-3-6-19/h1-13,18,26H,14-17H2/b18-11+
• InChI Key： VMXVSDXHBXNXKO-WOJGMQOQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(N1CCN(C2N=CC=CN=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 449.15216079g/mol
• Monoisotopic Mass: 449.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Additional information on 2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide

2-Phenyl-N-{4-[4-(Pyrimidin-2-yl)Piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide: A Comprehensive Overview

2-Phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide (CAS No. 877163-81-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a sulfonamide derivative with a unique structural arrangement that includes a phenyl group, a pyrimidine moiety, and a piperazine ring. The combination of these functional groups endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The pyrimidine moiety in the structure of 2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide is particularly noteworthy due to its prevalence in many biologically active molecules. Pyrimidine derivatives are known for their ability to interact with nucleic acids and proteins, which makes them useful in the development of drugs targeting various diseases. The piperazine ring, on the other hand, is a versatile pharmacophore that can enhance the solubility and bioavailability of the compound, as well as modulate its binding affinity to specific receptors.

Recent studies have highlighted the potential of 2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide in treating neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting the activity of certain enzymes involved in neurodegeneration. Specifically, it has been found to effectively reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to selectively target and inhibit cancer cells while sparing healthy tissues. This selective toxicity is attributed to the compound's ability to disrupt specific signaling pathways that are overactive in cancer cells, such as those involving the mitogen-activated protein kinase (MAPK) pathway.

The sulfonamide group in the structure of 2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide plays a crucial role in its biological activity. Sulfonamides are known for their broad spectrum of pharmacological effects, including antibacterial, antifungal, and anti-inflammatory properties. In this compound, the sulfonamide group likely contributes to its ability to modulate cellular processes and interact with various biomolecules.

The synthesis of 2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a phenylethenesulfonamide derivative with a pyrimidine-piperazine intermediate. The choice of solvents and catalysts is critical in optimizing the reaction efficiency and minimizing side products.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, which will provide more comprehensive data on the compound's therapeutic potential.

In conclusion, 2-phenyl-N-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]phenyl}ethene-1-sulfonamide (CAS No. 877163-81-0) is a multifaceted compound with significant potential in both neurological and oncological applications. Its unique structural features and biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in advancing medical treatments for various diseases.